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Compound of Interest

Compound Name: 1-Phenyl-2-propanol

Cat. No.: B048451

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety protocols and logistical plans for the handling and disposal
of 1-Phenyl-2-propanol, a combustible liquid that may be harmful if swallowed and can cause
irritation to the skin and eyes.[1][2] Adherence to these procedures is critical for ensuring the
safety of all researchers, scientists, and drug development professionals in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Phenyl-2-propanol is classified as a hazardous substance and a combustible liquid.[1][3] It
is crucial to use appropriate Personal Protective Equipment (PPE) to minimize exposure and
mitigate risks.

Table 1: Personal Protective Equipment (PPE) for 1-Phenyl-2-propanol
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Operational Plan for Safe Handling

A systematic approach to handling 1-Phenyl-2-propanol is essential to maintain a safe

laboratory environment.

1. Pre-Handling Preparations:

o Ensure that an eyewash station and safety shower are readily accessible.[7]
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Verify that all containers are clearly labeled and free from leaks.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[11[2]
Remove all potential ignition sources from the handling area.[1][3]
. Handling Procedures:
Avoid all personal contact, including inhalation of vapors.[1]
Do not eat, drink, or smoke when handling the chemical.[1]
Wear the appropriate PPE as outlined in Table 1.
Keep containers securely sealed when not in use.[1]
. Storage:
Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[3]

Protect containers from physical damage.[1]

Emergency Procedures: Spill and Exposure

Immediate and appropriate action is critical in the event of a spill or exposure.

Spill Response Workflow
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Caption: Logical workflow for responding to a chemical spill.
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Exposure Response:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[7]

« Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Get medical attention if irritation develops.[7]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[3]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.[7]

Disposal Plan
All waste, including contaminated materials, must be handled as hazardous waste.
1. Waste Collection:

o Collect 1-Phenyl-2-propanol waste and contaminated materials (e.g., absorbent materials,
gloves, paper towels) in a designated, labeled, and sealed container.[1]

2. Waste Disposal:
o Dispose of all waste in accordance with local, state, and federal regulations.[1]
» Do not discharge into sewers or waterways.[1]

» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Quantitative Data Summary

Table 2: Physical and Chemical Properties of 1-Phenyl-2-propanol
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Property Value

CAS Number 698-87-3[3]

Molecular Formula CoH120[1]

Molecular Weight 136.19 g/mol [8]
Appearance Colorless liquid[1]

Flash Point 85 °C (185 °F) - closed cup
Boiling Point 219 - 221 °C (426 - 430 °F)
Specific Gravity 0.973 g/cm3 at 25 °C (77 °F)
Solubility Does not mix with water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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